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The information on etidocaine for caudal anesthesia is extremely scarce. The table below summarizes the

only relevant data found:

Aspect Available Data

General Use Long-acting local anesthetic, historically used for nerve blocks and infiltration
[1].

Specific Caudal One double-blind trial (1976) compared 1.0% etidocaine with 1.5%

Anesthesia Study lignocaine (both with 1:200,000 adrenaline) for pelvic floor repair [2].

| Reported Outcomes (from 1976 study) | - Onset: Rapid [2].

e Duration: Longer than lignocaine [2].

o Effectiveness: Highly effective for surgery with adequate muscle relaxation [2].

¢ Note: The study noted issues with postoperative leg immobilization and a need to investigate
"tachyphylaxis" (rapidly decreasing response to a drug) [2]. | | Modern Context | Not mentioned in
any recent, comprehensive reviews of caudal anesthesia [3] [4] [5]. Contemporary research focuses
on other long-acting agents like ropivacaine and bupivacaine [4] [6]. |

Experimental Protocol Based on Historic Data
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For research purposes, the following protocol is reconstructed from the 1976 clinical trial. This should be

considered a historical reference rather than a current clinical guideline.
Title: Protocol for Single-Shot Caudal Anesthesia with Etidocaine (Based on Historic Data)

1. Objectives

e To evaluate the efficacy and safety of etidocaine for surgical anesthesia in procedures below the
umbilicus, such as pelvic floor repair.
¢ To assess the onset time and duration of sensory and motor block.

2. Materials

e Drug: 1.0% Etidocaine with 1:200,000 Epinephrine [2].

e Control: 1.5% Lignocaine with 1:200,000 Epinephrine (for comparative studies) [2].

e Equipment: Standard caudal block tray; a 22- to 25-gauge short-beveled needle or IV catheter [4]
[7].

e Guidance: Fluoroscopy (historical gold standard) or Ultrasound (modern recommended practice) for
confirmation [3] [4] [6].

3. Methodology

e Study Design: Randomized, double-blind trial (as per the original study) [2].

¢ Patient Positioning: Prone or lateral decubitus with hips and knees flexed [4] [7].

¢ Landmark Identification: Palpate the sacral cornua and sacral hiatus at the apex of an equilateral
triangle formed by the posterior superior iliac spines [3] [7].

¢ Needle Insertion:

o Insert the needle at a 45-degree angle to the skin, aiming cephalad until a distinct "pop" is felt
as it penetrates the sacrococcygeal ligament [7].

o Lower the needle to a shallow angle (approximately 20-25°) and advance 2-3 mm into the
caudal canal [7] [6].

e Aspiration and Test Dose: Aspirate to check for blood or Cerebrospinal Fluid (CSF). Inject a test
dose with epinephrine (e.g., 0.1 mL/kg of lidocaine 1.5% with epinephrine 1:200,000) while monitoring
for T-wave changes or tachycardia to rule out intravascular placement [5] [7].

e Drug Administration: If the test dose is negative, slowly inject the full volume of 1.0% etidocaine
with epinephrine. The exact volume should be determined by the desired dermatomal level and
patient factors [5].

4. Data Collection and Outcomes

¢ Primary Outcomes:
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o Onset of Surgical Anesthesia: Time from injection to readiness for surgery [2].

o Duration of Analgesia: Time from injection to the first patient request for postoperative pain
relief [2].

¢ Secondary Outcomes:

o Quality of sensory and motor block.

o Incidence of complications (e.g., hypotension, nausea, signs of Local Anesthetic Systemic
Toxicity).

o Monitoring for tachyphylaxis with repeated doses [2].

Critical Considerations for Researchers

Given the absence of modern data, any research involving etidocaine must proceed with caution.

e Evidence Gap: The single available study is from 1976. Clinical practices, safety standards, and
adjuvant therapies have evolved significantly since then.

e Agent Supersession: Etidocaine has been largely superseded by agents like ropivacaine and
levobupivacaine, which offer a more favorable balance between sensory and motor block and a better
safety profile [4].

¢ Regulatory Status: The current regulatory and manufacturing status of etidocaine is unclear and
would need to be verified before any research is initiated.

The following workflow outlines the decision-making process for a research program on this topic:
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Suggestions for Further Research

To build a contemporary understanding, you may need to:

e Explore Alternatives: Investigate modern local anesthetics and adjuvants (e.g., ropivacaine,
liposomal bupivacaine, dexmedetomidine) for which robust evidence and detailed protocols exist [4]

[8].
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e Conduct New Studies: Design new pre-clinical or clinical trials to re-evaluate etidocaine's profile
using current methodologies and safety standards, directly addressing the 50-year evidence gap.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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